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Compound of Interest

Compound Name: Sodium sulfate decahydrate

Cat. No.: B1196930

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of sodium sulfate decahydrate (Na=SO4-10H20), also known as Glauber's salt.
This document summarizes key quantitative data, details experimental protocols for its
characterization, and presents visual representations of its phase behavior and analytical

workflows.

Core Thermodynamic Data

The thermodynamic properties of sodium sulfate decahydrate are crucial for its application in
various fields, including thermal energy storage and pharmaceutical sciences. The following
tables summarize the key quantitative data for this compound.
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Property Value Units Notes

Molar Mass 322.19 g/mol

Decomposes into

anhydrous sodium

Melting Point 324 °C
sulfate and a
saturated solution.[1]
Enthalpy of Fusion 79 kJ/mol [1]
Heat Capacity (Cp) 549.5 J/(mol-K) At 298 K.[1]
Standard Molar
592 J/(mol-K) At 298 K.[1]
Entropy (S°)
Density 1.46 g/cm3 At 20°C.[1]
For 1 mole in 400
Enthalpy of Solution 78.51 kJ/mol moles of water at

18°C.[1]

Table 1: Key Thermodynamic Properties of Sodium Sulfate Decahydrate

The solubility of sodium sulfate decahydrate in water is highly dependent on temperature, a
critical factor in its phase change behavior.
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Temperature (°C) Solubility ( g/100 g of water)
0 12.17
11.67 26.38
13.3 31.33
17.91 48.28
25.05 99.48
28.76 161.53
30.75 215.77
31.84 270.22
32.73 322.12
33.88 312.11
47.81 276.91
48.78 291.44
50.4 262.35

Table 2: Solubility of Sodium Sulfate Decahydrate in Water at Various Temperatures[1]

Experimental Protocols

The characterization of the thermodynamic properties of sodium sulfate decahydrate relies
on several key experimental techniques. The following sections detail the generalized protocols
for these methods.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point and enthalpy of fusion.

Methodology:
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o Asmall, accurately weighed sample of sodium sulfate decahydrate (typically 5-10 mg) is
hermetically sealed in an aluminum pan.

e An empty, sealed aluminum pan is used as a reference.
e The sample and reference pans are placed in the DSC instrument.

o The temperature of the sample chamber is increased at a constant rate (e.g., 5-10 °C/min)
under a controlled atmosphere, typically an inert gas like nitrogen.

e The heat flow to the sample is measured as a function of temperature. An endothermic peak
is observed during the phase transition.

e The onset temperature of the peak corresponds to the melting point, and the area under the
peak is proportional to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)

Objective: To determine the water of hydration and the decomposition temperature.
Methodology:

o Asmall, accurately weighed sample of sodium sulfate decahydrate is placed in a TGA
sample pan (e.g., platinum or alumina).

o The sample is heated in the TGA furnace at a controlled rate (e.g., 10 °C/min) under a
specific atmosphere (e.g., nitrogen or air).[2]

e The mass of the sample is continuously monitored as a function of temperature.[2]

e Asignificant mass loss will be observed as the water of hydration is released. The
temperature range over which this occurs indicates the decomposition temperature.

» The percentage of mass loss can be used to calculate the number of water molecules per
formula unit of the salt.

Solution Calorimetry
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Objective: To determine the enthalpy of solution.

Methodology:

A known volume of deionized water (e.g., 100 mL) is placed in a calorimeter, and its initial
temperature is recorded.[3]

o A precisely weighed amount of sodium sulfate decahydrate (e.g., 2-5 g) is added to the
water.[3]

e The mixture is stirred continuously to ensure complete dissolution, and the temperature is
monitored.[4]

e The final, stable temperature of the solution is recorded.[3]

e The heat absorbed or released during dissolution is calculated using the temperature
change, the mass of the solution, and the specific heat capacity of the solution (assumed to
be close to that of water).

The enthalpy of solution is then calculated in kJ/mol.

Visualizing Thermodynamic Behavior

Diagrams are powerful tools for understanding the complex thermodynamic behavior of
sodium sulfate decahydrate.
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Phase Transition of Sodium Sulfate Decahydrate
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Phase Transition of Sodium Sulfate Decahydrate

The diagram above illustrates the incongruent melting of sodium sulfate decahydrate. Upon
heating above its transition temperature of 32.4°C, it decomposes into solid anhydrous sodium
sulfate and a saturated aqueous solution of sodium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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